N-(1-anilino-2,2,2-trichloroethyl)-2-phenylacetamide

• IUPAC Name: N-(1-anilino-2,2,2-trichloroethyl)-2-phenylacetamide
• InChI: InChI=1S/C16H15Cl3N2O/c17-16(18,19)15(20-13-9-5-2-6-10-13)21-14(22)11-12-7-3-1-4-8-12/h1-10,15,20H,11H2,(H,21,22)
• InChI Key: KNFJIXJVTKFWDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC(C(Cl)(Cl)Cl)NC2=CC=CC=C2
• Molecular Formula: C16H15Cl3N2O
• Molecular Weight: 357.7 g/mol

Description

N-(1-anilino-2,2,2-trichloroethyl)-2-phenylacetamide, commonly known as ATA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. ATA is a member of the amide class of compounds and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

ATA has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. ATA has also been found to have potential applications in the treatment of Parkinson's disease and other neurodegenerative disorders.

Mechanism of Action

The exact mechanism of action of ATA is not fully understood. However, it has been suggested that ATA may act by inhibiting the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. ATA has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
ATA has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial and fungal strains, including Staphylococcus aureus and Candida albicans. ATA has also been found to have antitumor effects, with studies showing that it can induce apoptosis in cancer cells. In addition, ATA has been found to have neuroprotective effects, with studies showing that it can protect against oxidative stress-induced damage in neuronal cells.

Advantages and Limitations for Lab Experiments

ATA has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized using standard laboratory equipment. ATA also exhibits a wide range of biological activities, making it a versatile compound for use in a variety of experiments. However, one limitation of ATA is that it can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on ATA. One area of interest is the development of ATA-based drugs for the treatment of neurodegenerative disorders, such as Parkinson's disease. Another area of interest is the development of ATA-based drugs for the treatment of cancer. Additionally, further research is needed to fully understand the mechanism of action of ATA and its potential applications in scientific research.